Cas no 1261959-85-6 (2-(3-acetylphenyl)-5-methylbenzoic Acid)

• Product Name: 2-(3-acetylphenyl)-5-methylbenzoic Acid
• CAS No: 1261959-85-6
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• MDL: MFCD18320090
• CID: 1219297
• PubChem ID: 21400839
• Update Time: 2025-11-02

2-(3-acetylphenyl)-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-acetylphenyl)-5-methylbenzoic Acid
• SCHEMBL2557549
• 3'-Acetyl-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID00613134
• 2-(3-Acetylphenyl)-5-methylbenzoic acid, 95%
• 1261959-85-6
• MFCD18320090

• MDL： MFCD18320090
• Inchi： 1S/C16H14O3/c1-10-6-7-14(15(8-10)16(18)19)13-5-3-4-12(9-13)11(2)17/h3-9H,1-2H3,(H,18,19)
• InChI Key： QAYVNOWUVWOFRV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1C1C=CC=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 254.094294304g/mol
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-acetylphenyl)-5-methylbenzoic Acid

Comprehensive Overview of 2-(3-acetylphenyl)-5-methylbenzoic Acid (CAS No. 1261959-85-6): Properties, Applications, and Research Insights

2-(3-acetylphenyl)-5-methylbenzoic Acid (CAS No. 1261959-85-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This benzoic acid derivative is characterized by the presence of an acetylphenyl group and a methyl substituent, which contribute to its distinct chemical reactivity and biological activity. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and small-molecule synthesis.

The compound's molecular structure, featuring a carboxylic acid functional group and an acetyl moiety, makes it a versatile intermediate in organic synthesis. Its CAS No. 1261959-85-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Recent studies highlight its role in modulating enzyme activity and serving as a precursor for biologically active compounds, aligning with the growing demand for novel therapeutic agents in oncology and metabolic disorders.

In the context of current research trends, 2-(3-acetylphenyl)-5-methylbenzoic Acid is often discussed alongside targeted drug delivery systems and precision medicine. Its structural motifs are being investigated for their potential to enhance drug solubility and bioavailability—a key challenge in modern pharmacology. Additionally, its compatibility with green chemistry principles has sparked interest in sustainable synthesis methods, addressing environmental concerns in chemical manufacturing.

From an industrial perspective, this compound is valued for its reproducibility and stability under standard laboratory conditions. Its synthesis typically involves Pd-catalyzed cross-coupling reactions or multistep organic transformations, topics frequently searched by chemistry enthusiasts and professionals. The compound's purity profile, often analyzed via HPLC and NMR spectroscopy, ensures its suitability for high-end applications, including pharmaceutical intermediates and material science research.

Emerging applications of 2-(3-acetylphenyl)-5-methylbenzoic Acid also extend to crystal engineering and supramolecular chemistry, where its hydrogen-bonding capabilities are exploited to design functional materials. This aligns with the broader scientific community's focus on smart materials and molecular self-assembly. Furthermore, its potential as a fluorescence probe or sensor component is under investigation, reflecting the interdisciplinary nature of contemporary chemical research.

For researchers seeking detailed technical data, the compound's physicochemical properties—such as melting point, solubility, and partition coefficient—are critical parameters frequently queried in academic and industrial settings. These metrics are essential for QSAR modeling and drug-likeness assessments, which are central to modern computational chemistry workflows. The compound's compatibility with high-throughput screening platforms further enhances its relevance in drug discovery pipelines.

In summary, 2-(3-acetylphenyl)-5-methylbenzoic Acid (CAS No. 1261959-85-6) represents a compelling case study in the intersection of medicinal chemistry and advanced material design. Its multifaceted applications, coupled with ongoing research into its mechanistic properties, position it as a compound of enduring scientific and industrial interest. As synthetic methodologies evolve and analytical techniques advance, this molecule is poised to play an increasingly prominent role in addressing complex challenges across chemical and life sciences.